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Compound of Interest

Compound Name: 3-Bromo-5-hydroxybenzoic acid

Cat. No.: B114173

This document provides immediate, essential safety and logistical information for handling 3-
Bromo-5-hydroxybenzoic acid (CAS No. 140472-69-1). The following procedural guidance is
intended for researchers, scientists, and drug development professionals to ensure safe
handling, storage, and disposal of this compound.

Hazard Identification and Classification

3-Bromo-5-hydroxybenzoic acid is a hazardous substance that requires careful handling.
The primary hazards are summarized below.

Hazard ]
. GHS Code Signal Word Hazard Statement

Classification

Acute Toxicity, Oral Toxic if swallowed.[1]
H301 Danger

(Category 3) [2]

Hazardous to the

aquatic environment, ] Very toxic to aquatic
H400 Warning ]

acute hazard life.[2]

(Category 1)

Note: While the primary classifications are for acute oral toxicity and aquatic toxicity, some
safety data sheets for similar compounds suggest it may also cause skin and eye irritation.[3]
[4] Therefore, appropriate precautions should be taken.
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Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 3-Bromo-5-
hydroxybenzoic acid.

Equipment Specification Rationale

_ Impervious chemical-resistant _
Hand Protection o To prevent skin contact.
gloves (e.g., Nitrile rubber).

) Safety glasses with side- To protect eyes from dust
Eye Protection ) ]
shields or goggles. particles.
) ) NIOSH-approved N95 dust To prevent inhalation of dust.
Respiratory Protection )
mask or higher. [1]

) ] Laboratory coat and closed-toe  To prevent accidental skin
Skin and Body Protection
shoes. exposure.

Operational and Disposal Plan

Follow these step-by-step procedures for the safe handling and disposal of 3-Bromo-5-
hydroxybenzoic acid.

Engineering Controls and Preparation

¢ Ventilation: Always handle this compound in a well-ventilated area. A chemical fume hood is
recommended to minimize inhalation exposure.

o Designated Area: Establish a designated area for handling, weighing, and preparing
solutions of 3-Bromo-5-hydroxybenzoic acid.

o Emergency Equipment: Ensure that a safety shower and an eyewash station are readily
accessible.

Handling Procedures

o Don PPE: Before handling the compound, put on all required personal protective equipment
as specified in the table above.
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e Avoid Dust Formation: Handle the solid material carefully to avoid generating dust.[5]
» Weighing: If weighing the solid, do so in a fume hood or a ventilated balance enclosure.

e Solution Preparation: When preparing solutions, slowly add the solid to the solvent to
prevent splashing.

e Avoid Contact: Avoid all personal contact, including inhalation and contact with skin and
eyes.[6]

o Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly with soap and
water after handling.

Storage

o Container: Keep the container tightly closed in a dry and cool place.[7]

e Location: Store in a well-ventilated area, locked up and accessible only to authorized
personnel.

 Inert Atmosphere: For long-term storage, consider storing under an inert gas like nitrogen.

Spill and Emergency Procedures
e Minor Spills (Solid):

o Evacuate non-essential personnel from the area.

o Wearing appropriate PPE, carefully sweep or vacuum the spilled solid. Avoid generating
dust.

o Place the collected material into a sealed, labeled container for disposal.
o Clean the spill area with a suitable solvent and then wash with soap and water.
 In Case of Contact:

o Eyes: Immediately flush with plenty of water for at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek medical attention.[3]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.echemi.com/sds/2-bromo-5-hydroxybenzoic-acid-pd180713162807.html
https://store.apolloscientific.co.uk/storage/msds/OR400079_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AAB21338&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://aksci.com/sds/J97197_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b114173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Skin: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing. Seek medical attention if irritation persists.[3]

o Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
medical attention.[3]

o Ingestion: If swallowed, immediately call a poison center or doctor. Rinse mouth. Do not
induce vomiting.

Disposal Plan

o Waste Chemical: Dispose of 3-Bromo-5-hydroxybenzoic acid and its solutions as
hazardous waste. Do not dispose of it down the drain.

o Contaminated PPE: Dispose of contaminated gloves and other disposable PPE as
hazardous waste.

o Containers: Handle uncleaned containers as you would the product itself.

e Regulations: All waste disposal must be in accordance with local, state, and federal
regulations. Contact your institution's environmental health and safety department for
specific guidance.

Workflow for Handling 3-Bromo-5-hydroxybenzoic
Acid
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Caption: Workflow for the safe handling of 3-Bromo-5-hydroxybenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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